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Compound of Interest

N,N-Diethylpiperazine-1-
Compound Name: i
carboxamide

Cat. No.: B090361

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety, handling, and Material Safety
Data Sheet (MSDS) information for N,N-Diethylpiperazine-1-carboxamide. The following
sections detail the known hazards, precautionary measures, and emergency procedures to
ensure its safe use in a laboratory and research environment.

Chemical Identification and Physical Properties

N,N-Diethylpiperazine-1-carboxamide is a chemical compound with the following identifiers
and properties.

Property Value Source

N,N-diethylpiperazine-1-
IUPAC Name _ [1]
carboxamide

1-Piperazinecarboxamide,

Synonyms N,N-diethyl- ]
CAS Number 119-54-0 [1]
Molecular Formula C9H19N30 [1]
Molecular Weight 185.27 g/mol [1]
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Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals
(GHS), N,N-Diethylpiperazine-1-carboxamide is classified as a hazardous substance.[1]

GHS Classification:

o Acute Toxicity, Oral (Category 4): Harmful if swallowed.[1]

o Acute Toxicity, Dermal (Category 4): Harmful in contact with skin.[1]
» Acute Toxicity, Inhalation (Category 4): Harmful if inhaled.[1]
Hazard Statements:

e H302: Harmful if swallowed.[1]

e H312: Harmful in contact with skin.[1]

e H332: Harmful if inhaled.[1]

Signal Word: Warning[1]

Pictogram:

walt text

Toxicological Information

While specific quantitative toxicological data such as LD50 values for N,N-Diethylpiperazine-
1-carboxamide are not readily available in the public domain, the GHS classification indicates
a significant potential for acute toxicity through oral, dermal, and inhalation routes.[1] Further
toxicological studies may be required to establish a complete profile.

Safe Handling and Storage

Proper handling and storage procedures are critical to minimize exposure and ensure safety.

Handling:
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o Work in a well-ventilated area, preferably in a chemical fume hood.
e Avoid breathing dust, fumes, gas, mist, vapors, or spray.
e Avoid contact with skin and eyes.

o Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and
safety goggles.

e Wash hands thoroughly after handling.

Storage:

» Store in a tightly closed container in a dry and well-ventilated place.

o Keep away from incompatible materials.

e The hydrochloride salt of this compound is typically stored at 2-8°C.[2]

Personal Protective Equipment (PPE)

The following personal protective equipment is recommended when handling N,N-
Diethylpiperazine-1-carboxamide:

PPE Specification

Safety glasses with side-shields or chemical

Eye/Face Protection
goggles.

) ] Chemical-resistant gloves (e.qg., nitrile rubber).
Skin Protection ] )
Lab coat or other protective clothing.

) ) Use a NIOSH-approved respirator with an
Respiratory Protection ] ) . ] ] ]
appropriate cartridge if inhalation risk exists.

First-Aid Measures

In case of exposure, follow these first-aid procedures. The following recommendations are
based on general principles for handling hazardous chemicals and information for a structurally
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similar compound, 4-benzyl-N,N-diethylpiperazine-1-carboxamide.[3]

Exposure Route First-Aid Procedure

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o ] ) )
artificial respiration. Seek immediate medical
attention.

Immediately wash off with soap and plenty of

Skin Contact water. Remove contaminated clothing. Seek

medical attention if irritation persists.

Rinse thoroughly with plenty of water for at least
Eye Contact i .
15 minutes and consult a physician.

Do NOT induce vomiting. Never give anything
i by mouth to an unconscious person. Rinse
Ingestion _ _ _ _
mouth with water. Seek immediate medical

attention.

Fire-Fighting Measures

In the event of a fire involving N,N-Diethylpiperazine-1-carboxamide, the following measures
should be taken, based on guidance for a similar compound.[3]

Aspect Procedure

) S ] Use water spray, alcohol-resistant foam, dry
Suitable Extinguishing Media _ o
chemical, or carbon dioxide.

Specific Hazards Emits toxic fumes under fire conditions.

) ) Wear self-contained breathing apparatus for
Protective Equipment S
firefighting if necessary.

Accidental Release Measures
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For accidental spills or releases, follow these procedures based on guidance for a similar
compound.[3]

e Personal Precautions: Use personal protective equipment. Avoid dust formation. Ensure
adequate ventilation.

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel. Keep in suitable, closed containers for
disposal.

Experimental Workflows and Logical Relationships

To ensure safety during the handling and use of N,N-Diethylpiperazine-1-carboxamide, a
structured workflow and risk assessment process should be followed. The diagrams below
illustrate these general procedures.
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Caption: A general workflow for the safe laboratory handling of hazardous chemicals.
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Caption: A logical process for conducting a chemical risk assessment in a research setting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [N,N-Diethylpiperazine-1-carboxamide: A Technical
Guide to Safety and Handling]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b090361#n-n-diethylpiperazine-1-carboxamide-safety-
handling-and-msds-information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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